Cas no 177947-67-0 ((R)-tert-Butyl 3-(Benzyloxy)pyrrolidine-1-carboxylate)

(R)-tert-Butyl 3-(Benzyloxy)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative commonly used as an intermediate in organic synthesis and pharmaceutical research. The compound features a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The benzyloxy moiety at the 3-position provides additional functionalization opportunities for further synthetic modifications. Its high enantiopurity makes it valuable for asymmetric synthesis, particularly in the preparation of bioactive molecules and chiral catalysts. The Boc group also improves solubility in organic solvents, simplifying purification and handling. This compound is widely employed in medicinal chemistry for the development of therapeutics targeting central nervous system disorders and other applications requiring stereochemical precision.

(R)-tert-Butyl 3-(Benzyloxy)pyrrolidine-1-carboxylate structure

177947-67-0 structure

Product Name:(R)-tert-Butyl 3-(Benzyloxy)pyrrolidine-1-carboxylate

CAS No:177947-67-0

MF:C₁₆H₂₃NO₃

MW:277.358724832535

MDL:MFCD16556310

CID:1371384

PubChem ID:10826398

Update Time:2025-10-18

(R)-tert-Butyl 3-(Benzyloxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-Pyrrolidinecarboxylic acid, 3-(phenylmethoxy)-, 1,1-dimethylethylester, (3R)-
- (R)-tert-Butyl 3-(Benzyloxy)pyrrolidine-1-carboxylate
- 3-(R )-BENZYLOXY-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- SCHEMBL942191
- (3R)-N-tert-Butyloxycarbonyl-3-benzyloxypyrrolidine
- SNDPVESSAGLHJB-CQSZACIVSA-N
- DB-210866
- tert-Butyl (3R)-3-(benzyloxy)pyrrolidine-1-carboxylate
- (R)-tert-Butyl3-(Benzyloxy)pyrrolidine-1-carboxylate
- N-tert-butoxycarbonyl-(R)-3-benzyloxypyrrolidine
- AKOS025402644
- Tert-butyl (3R)-3-phenylmethoxypyrrolidine-1-carboxylate
- (3R)-1-Pyrrolidinecarboxylic acid, 3-(phenylmethoxy)-1,1-dimethylethyl Ester,R)-3-(Benzyloxy)-1-(tert-butoxycarbonyl)pyrrolidine,N-tert-Butoxycarbonyl-(3R)-benzyloxypyrrolidine,N-tert-Butoxycarbonyl-(R)-3-benzyloxypyrrolidine,(R)-3-(Phenylmethoxy)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester
- MFCD16556310
- 177947-67-0
- AB6551
- MDL： MFCD16556310
- Inchi： 1S/C16H23NO3/c1-16(2,3)20-15(18)17-10-9-14(11-17)19-12-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3/t14-/m1/s1
- InChI Key： SNDPVESSAGLHJB-CQSZACIVSA-N
- SMILES： O(CC1C=CC=CC=1)[C@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

Exact Mass: 277.16789
Monoisotopic Mass: 277.16779360g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 318
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 38.8Å²

Experimental Properties

PSA: 38.77

(R)-tert-Butyl 3-(Benzyloxy)pyrrolidine-1-carboxylate Security Information

Storage Condition：(BD305651)

(R)-tert-Butyl 3-(Benzyloxy)pyrrolidine-1-carboxylate Pricemore >>

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